Cas no 184784-53-0 (Indeno[1,2-c]pyrazol-4(1h)-one, 3-cyclopropyl-, o-methyloxime)

• Product Name: Indeno[1,2-c]pyrazol-4(1h)-one, 3-cyclopropyl-, o-methyloxime
• CAS No: 184784-53-0
• MF: C₁₄H₁₃N₃O
• MW: 239.272522687912
• MDL: MFCD00245286
• CID: 2192488
• PubChem ID: 136232202
• Update Time: 2025-11-02

Indeno[1,2-c]pyrazol-4(1h)-one, 3-cyclopropyl-, o-methyloxime Chemical and Physical Properties

Names and Identifiers

• Indeno[1,2-c]pyrazol-4(1h)-one, 3-cyclopropyl-, o-methyloxime
• 3-cyclopropyl-N-methoxyindeno[1,2-c]pyrazol-4-amine
• MS-6989
• 3-cyclopropylindeno[2,3-d]pyrazol-4-O-methyloxime
• (Z)-3-cyclopropyl-N-methoxy-2H-indeno[1,2-c]pyrazol-4-imine
• (4Z)-3-cyclopropyl-N-methoxy-1H,4H-indeno[1,2-c]pyrazol-4-imine
• 3-Cyclopropylindeno(1,2-c)pyrazol-4(1H)-one-O-methyloxime
• MFCD00245286
• AKOS022169469
• 184784-53-0

• MDL： MFCD00245286
• Inchi： 1S/C14H13N3O/c1-18-17-14-10-5-3-2-4-9(10)13-11(14)12(15-16-13)8-6-7-8/h2-5,8H,6-7H2,1H3,(H,15,16)/b17-14-
• InChI Key： ASECNOWJPYNVKZ-VKAVYKQESA-N
• SMILES： O(C)/N=C1/C2C=CC=CC=2C2C/1=C(C1CC1)NN=2

Computed Properties

• Exact Mass: 239.105862047Da
• Monoisotopic Mass: 239.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.3Ų

Additional information on Indeno[1,2-c]pyrazol-4(1h)-one, 3-cyclopropyl-, o-methyloxime

Comprehensive Overview of Indeno[1,2-c]pyrazol-4(1H)-one, 3-cyclopropyl-, O-methyloxime (CAS No. 184784-53-0)

The compound Indeno[1,2-c]pyrazol-4(1H)-one, 3-cyclopropyl-, O-methyloxime (CAS No. 184784-53-0) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. This molecule belongs to the indeno-pyrazole family, a class of compounds known for their diverse biological activities. The presence of a cyclopropyl group and an O-methyloxime moiety further enhances its potential applications in drug discovery and material science.

Recent trends in organic chemistry highlight a growing interest in heterocyclic compounds like Indeno[1,2-c]pyrazol-4(1H)-one derivatives. Researchers are particularly focused on their role as kinase inhibitors and antimicrobial agents, aligning with the global demand for novel therapeutics. The compound’s CAS No. 184784-53-0 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and structure-activity relationship (SAR) studies.

From a synthetic perspective, the 3-cyclopropyl substitution in Indeno[1,2-c]pyrazol-4(1H)-one introduces steric and electronic effects that influence reactivity. The O-methyloxime functional group, on the other hand, offers versatility in further derivatization, making it a valuable intermediate for high-throughput screening libraries. These attributes are critical for addressing contemporary challenges in drug design, such as improving bioavailability and target selectivity.

Environmental and green chemistry considerations are also driving innovations in the synthesis of Indeno[1,2-c]pyrazol-4(1H)-one derivatives. Scientists are exploring catalyst-free and solvent-free methodologies to reduce the ecological footprint of such compounds. This aligns with the broader industry shift toward sustainable synthesis, a topic frequently queried in scientific search engines.

In material science, the π-conjugated system of Indeno[1,2-c]pyrazol-4(1H)-one derivatives has been investigated for optoelectronic applications, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound’s CAS No. 184784-53-0 is often referenced in patents related to advanced materials, underscoring its cross-disciplinary utility.

For researchers seeking structure elucidation data, spectroscopic techniques such as NMR and mass spectrometry are indispensable. The O-methyloxime group, in particular, exhibits distinct signals in 1H-NMR spectra, aiding in compound characterization. These analytical insights are crucial for quality control in industrial-scale production.

In summary, Indeno[1,2-c]pyrazol-4(1H)-one, 3-cyclopropyl-, O-methyloxime (CAS No. 184784-53-0) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural features and synthetic adaptability make it a focal point for ongoing research, addressing both scientific and industrial demands.